![molecular formula C26H26N2O6 B2684900 3,4,5-triethoxy-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide CAS No. 921891-10-3](/img/structure/B2684900.png)
3,4,5-triethoxy-N-(11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide
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Overview
Description
Scientific Research Applications
Antimicrobial and Anticancer Applications
Research has demonstrated the synthesis of benzoxepine-1,2,3-triazole hybrids, highlighting their potential as antibacterial and anticancer agents. These compounds, synthesized using a Cu-catalyzed azide–alkyne cycloaddition strategy, have shown promising activity against Gram-negative bacteria (Escherichia coli) and cytotoxicity against lung and colon cancer cell lines, indicating the therapeutic potential of benzoxepine derivatives in treating infectious diseases and cancer (Kuntala et al., 2015).
Antimicrobial Activity of Novel Derivatives
Another study focused on the synthesis of novel dipodal-benzimidazole, benzoxazole, and benzothiazole derivatives, showcasing their broad-spectrum antimicrobial activity. These compounds were evaluated against bacterial strains such as Escherichia coli and Staphylococcus aureus, as well as fungal strains like Candida albicans and Aspergillus niger, highlighting their potential as antimicrobial agents (Padalkar et al., 2014).
Synthesis Techniques and Chemical Transformations
The synthesis of 2-Aryl[1,2,4]triazolo[5,1-b]benzoxazoles through oxidative cyclization of N-(Benzoxazol-2-yl)benzamidines illustrates innovative chemical synthesis techniques for creating benzoxazole derivatives. Such research contributes to the development of new compounds with potential pharmacological applications (Sambaiah & Reddy, 1990).
Material Science and Polymer Synthesis
The synthesis of ordered polyamide through direct polycondensation of symmetric and nonsymmetric monomers, including benzamide derivatives, underscores the relevance of these compounds in materials science, particularly in the creation of novel polymers with specific structural arrangements. Such research has implications for developing new materials with tailored properties (Ueda & Sugiyama, 1994).
Safety and Hazards
Future Directions
The future directions for research on this compound could include further exploration of its potential biological activity, as suggested by the presence of the dibenzo[b,f][1,4]oxazepin moiety . This could involve in vitro and in vivo studies to assess its effects on various biological targets. Additionally, studies could be conducted to optimize its synthesis and improve its yield and purity.
Properties
IUPAC Name |
3,4,5-triethoxy-N-(6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H26N2O6/c1-4-31-22-13-16(14-23(32-5-2)24(22)33-6-3)25(29)27-17-11-12-20-18(15-17)26(30)28-19-9-7-8-10-21(19)34-20/h7-15H,4-6H2,1-3H3,(H,27,29)(H,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNPUMILKWCIIDR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=CC3=C(C=C2)OC4=CC=CC=C4NC3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H26N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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